Cas no 1806931-72-5 (2-Chloro-4-(difluoromethyl)-3-hydroxypyridine-5-acetonitrile)

• Product Name: 2-Chloro-4-(difluoromethyl)-3-hydroxypyridine-5-acetonitrile
• CAS No: 1806931-72-5
• MF: C₈H₅ClF₂N₂O
• MW: 218.587907552719
• CID: 4869709
• Update Time: 2025-05-20

2-Chloro-4-(difluoromethyl)-3-hydroxypyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(difluoromethyl)-3-hydroxypyridine-5-acetonitrile

• Inchi： 1S/C8H5ClF2N2O/c9-7-6(14)5(8(10)11)4(1-2-12)3-13-7/h3,8,14H,1H2
• InChI Key： PRRUEIWTDJNILD-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(F)F)=C(C=N1)CC#N)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 1.7
• Topological Polar Surface Area: 56.9

Additional information on 2-Chloro-4-(difluoromethyl)-3-hydroxypyridine-5-acetonitrile

2-Chloro-4-(difluoromethyl)-3-hydroxypyridine-5-acetonitrile (CAS No. 1806931-72-5)

The compound 2-Chloro-4-(difluoromethyl)-3-hydroxypyridine-5-acetonitrile (CAS No. 1806931-72-5) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of medicinal chemistry, agricultural science, and materials science. This compound is characterized by its unique pyridine ring system, which serves as the central framework for various functional groups, including a chlorine atom, a difluoromethyl group, a hydroxyl group, and an acetonitrile group. The combination of these substituents imparts the molecule with distinctive chemical and biological properties, making it a valuable compound for both academic research and industrial applications.

Recent studies have highlighted the potential of this compound in the development of novel antitumor agents and antiviral drugs. The pyridine ring structure is known to exhibit significant bioactivity, particularly in modulating enzyme activity and targeting specific cellular pathways. For instance, researchers have demonstrated that the chlorine atom at position 2 enhances the molecule's ability to interact with biological targets, while the difluoromethyl group at position 4 contributes to its stability and solubility in aqueous environments. Additionally, the hydroxyl group at position 3 plays a crucial role in hydrogen bonding, which is essential for binding to protein receptors.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. One of the most efficient methods reported in recent literature involves the use of a Friedel-Crafts acylation followed by selective substitution reactions to introduce the various functional groups. This approach not only simplifies the synthesis but also allows for fine-tuning of the molecule's properties by modifying reaction parameters such as temperature, pressure, and catalysts.

In terms of applications, this compound has shown promising results in preliminary pharmacological studies. For example, it has demonstrated potent inhibitory activity against several key enzymes involved in cancer progression, such as cyclin-dependent kinases (CDKs) and matrix metalloproteinases (MMPs). Furthermore, its ability to inhibit viral replication makes it a potential candidate for antiviral therapies targeting emerging infectious diseases.

Another area where this compound has shown significant promise is in the field of agricultural chemistry. Researchers have explored its potential as a herbicide or fungicide due to its ability to disrupt key metabolic pathways in plant pathogens. Initial field trials have indicated that it exhibits high efficacy against common crop pathogens while maintaining low toxicity levels towards non-target organisms.

Despite its numerous advantages, the development of this compound into commercial products faces several challenges. One major concern is its stability under environmental conditions, which could limit its shelf life and applicability in certain settings. To address this issue, ongoing research is focused on modifying the molecule's structure to enhance its stability without compromising its bioactivity.

In conclusion, 2-Chloro-4-(difluoromethyl)-3-hydroxypyridine-5-acetonitrile (CAS No. 1806931-72-5) represents a cutting-edge compound with immense potential across multiple industries. Its unique chemical structure and versatile functional groups make it an ideal candidate for advancing drug discovery and agricultural innovations. As research continues to uncover new applications and optimize its properties, this compound is poised to play a pivotal role in shaping future advancements in science and technology.